3-(1-(2-(4-Chlorophenyl)-2-hydroxyethyl)-4-piperidinyl)-3,4-Dihydro-2(1H)-quinazolinone

• CAS No.: 79106-45-9
• Molecular Formula: C21H24ClN3O2
• Molecular Weight: 385.9 g/mol
• IUPAC Name: 3-[1-[2-(4-chlorophenyl)-2-hydroxyethyl]piperidin-4-yl]-1,4-dihydroquinazolin-2-one
• InChI: InChI=1S/C21H24ClN3O2/c22-17-7-5-15(6-8-17)20(26)14-24-11-9-18(10-12-24)25-13-16-3-1-2-4-19(16)23-21(25)27/h1-8,18,20,26H,9-14H2,(H,23,27)
• InChI Key: ORFSHJLTINQEGN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC3=CC=CC=C3NC2=O)CC(C4=CC=C(C=C4)Cl)O

Description

3-(1-(2-(4-Chlorophenyl)-2-hydroxyethyl)-4-piperidinyl)-3,4-Dihydro-2(1H)-quinazolinone is a useful research compound. Its molecular formula is C21H24ClN3O2 and its molecular weight is 385.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In this example, 2.70 g of 1-(4-chlorobenzoylmethyl)-4-[3,4-dihydro-2(1H)-quinazolinon-3-yl]-piperidine and 150 ml of methanol are mixed and stirred at room temperature. To the stirred mixture, 2.0 g of sodium borohydride is added over a period of 5 hours. Then, the resultant mixture is stirred overnight at room temperature. The white crystals deposited are separated by filtration, successively washed with methanol and water and dried to obtain 2.07 g of a crude product. The crude product is recrystallized from a mixed solvent of chloroform and ethanol to obtain 1.59 g of the desired product.